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Compound of Interest

Compound Name: Pentyl propionate

Cat. No.: B1209536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentyl propanoate, covering its

fundamental chemical properties, synthesis, and analytical methodologies. The information is

curated to support research and development activities where this ester is of interest.

Chemical Identity and Properties
The IUPAC name for the compound is pentyl propanoate. It is also commonly known by its

synonyms, pentyl propionate and amyl propionate.[1][2] This organic ester is formed from the

condensation of pentan-1-ol and propanoic acid.[1] Pentyl propanoate is a colorless liquid

recognized for its characteristic sweet and fruity aroma, often compared to apples or apricots.

[1][3][4]

The physical and chemical properties of pentyl propanoate are summarized in the table below

for easy reference and comparison.
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Property Value Unit

Molecular Formula C₈H₁₆O₂

Molar Mass 144.22 g/mol

Density 0.870 g/cm³

Melting Point -75 °C

Boiling Point 168 °C

Flash Point 56 °C

Refractive Index 1.4074 (at 20°C)

Solubility in Water 0.81 (at 25°C) mg/mL

Sources:[1][4]

Pentyl propanoate is slightly soluble in water. This limited aqueous solubility is attributed to the

non-polar nature of its pentyl group, which is more dominant than the polar ester functional

group.[5] Conversely, it exhibits high solubility in common organic solvents such as alcohols,

ethers, chloroform, and acetone.[5]

Synthesis and Logical Relationships
Pentyl propanoate is synthesized through the esterification of pentanol with propanoic acid.

This reaction can be catalyzed by an acid or an enzyme. The relationship between its structure

and properties, as well as its synthesis, are illustrated below.
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Synthesis of Pentyl Propanoate

Structure-Property Relationship
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Caption: Synthesis and structure-property relationships of pentyl propanoate.

Experimental Protocols
This protocol describes a general procedure for the enzymatic synthesis of pentyl propanoate

in a solvent-free system using an immobilized lipase.

Materials:

Pentan-1-ol

Propanoic acid

Immobilized lipase (e.g., from Candida rugosa)

Packed Bed Reactor (PBR)
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Heating system with temperature control

Pump for reagent delivery

Procedure:

Reactor Setup: The Packed Bed Reactor is filled with the immobilized lipase.

Reagent Preparation: A mixture of pentan-1-ol and propanoic acid is prepared, typically with

a molar ratio favoring the alcohol to drive the reaction towards the product.

Reaction Initiation: The reagent mixture is pumped through the PBR at a controlled flow rate.

Temperature Control: The reactor is maintained at an optimal temperature, which for pentyl

propanoate synthesis can be around 70°C.[6][7]

Sample Collection: The effluent from the reactor is collected at regular intervals to monitor

the progress of the reaction.

Analysis: The collected samples are analyzed, for example by gas chromatography, to

determine the concentration of pentyl propanoate and the remaining reactants.

Purification: The final product can be purified from the reaction mixture by distillation.
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Caption: Experimental workflow for the enzymatic synthesis of pentyl propanoate.

This protocol provides a general methodology for the quantitative analysis of pentyl propanoate

in a sample matrix.
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Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID)

Capillary column suitable for volatile organic compounds (e.g., HP-5ms or similar)

Autosampler

Data acquisition and processing software

Procedure:

Sample Preparation:

For liquid samples, dilute with a suitable organic solvent (e.g., hexane or acetone).

An internal standard (IS) can be added for improved quantification. The IS should be a

compound not present in the sample and with a retention time that does not overlap with

other components.

GC-FID Conditions:

Injector Temperature: 250°C

Detector Temperature: 280°C

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp at 10°C/min to 200°C.

Hold at 200°C for 5 minutes.

Injection Volume: 1 µL

Split Ratio: 30:1
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Calibration: Prepare a series of calibration standards of pentyl propanoate of known

concentrations in the same solvent as the samples. Analyze these standards to construct a

calibration curve.

Sample Analysis: Inject the prepared samples into the GC-FID system.

Data Processing: Identify the peak corresponding to pentyl propanoate based on its retention

time. Quantify the amount of pentyl propanoate in the samples by comparing its peak area to

the calibration curve.

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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